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Compound of Interest

Compound Name: BO-264

Cat. No.: B15568257 Get Quote

BO-264 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of BO-264, a potent

TACC3 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BO-264?

A1: The recommended solvent for dissolving BO-264 is dimethyl sulfoxide (DMSO).[1][2][3][4]

[5] It is soluble in DMSO at concentrations up to at least 25 mg/mL.[1] One supplier indicates

solubility in DMSO up to 71 mg/mL (200.91 mM).[2] For optimal results, it is crucial to use

fresh, anhydrous DMSO, as moisture can reduce the solubility of the compound.[2]

Q2: What is the solubility of BO-264 in aqueous solutions?

A2: BO-264 is considered to have low aqueous solubility and is reported to be insoluble in

water and PBS (pH 7.2).[2][4][6]

Q3: How should I prepare a stock solution of BO-264?

A3: To prepare a stock solution, dissolve BO-264 powder in fresh, anhydrous DMSO to your

desired concentration, for example, 10 mM or up to 71 mg/mL.[2][3] Ensure the powder is fully

dissolved.
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Q4: How long can I store the BO-264 stock solution?

A4: BO-264 solutions in DMSO may be stored at -20°C for up to 3 months.[1] Another source

suggests storage at -80°C for 6 months or -20°C for 1 month.[7]

Q5: How do I prepare working solutions for in vitro cell culture experiments?

A5: For in vitro experiments, the DMSO stock solution should be further diluted with an

appropriate aqueous buffer or cell culture medium to the final desired concentration.[1] It is

important to ensure that the final concentration of DMSO in the cell culture medium is low

enough to not affect the cells (typically ≤0.5%).

Q6: Are there established formulations for in vivo animal studies?

A6: Yes, for oral administration in animal models, several formulations have been described.

One formulation involves a mixture of DMSO, PEG300, Tween80, and ddH2O.[2] Another

option is a suspension in corn oil.[2] A homogeneous suspension using CMC-NA has also been

mentioned.[2]
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Issue Possible Cause Solution

Precipitation observed when

diluting DMSO stock solution in

aqueous buffer.

BO-264 has low aqueous

solubility.[2][6] The final

concentration in the aqueous

solution may be too high.

- Increase the proportion of the

organic co-solvent if the

experimental design allows. -

For in vivo formulations,

consider using vehicles like

PEG300, Tween80, or corn oil

to improve solubility and

stability.[2] - Sonication or

gentle heating may aid

dissolution, but stability under

these conditions should be

verified.[7]

Difficulty dissolving BO-264

powder in DMSO.

The DMSO may have

absorbed moisture, which

reduces the solubility of BO-

264.[2]

- Use fresh, anhydrous

(moisture-free) DMSO.[2] -

Ensure the BO-264 powder is

dry.

Inconsistent experimental

results.

- Improper storage of stock

solutions leading to

degradation. - Precipitation of

the compound in the working

solution.

- Aliquot the stock solution and

store it at -20°C or -80°C to

avoid repeated freeze-thaw

cycles.[1][7] - Prepare working

solutions fresh for each

experiment.[7] - Visually

inspect working solutions for

any signs of precipitation

before use.
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Solvent Concentration Reference

DMSO up to at least 25 mg/mL [1]

DMSO 71 mg/mL (200.91 mM) [2]

DMSO 10 mM [3]

DMSO 1 mg/mL [4]

DMF 10 mg/mL [4]

Water Insoluble [2]

Ethanol Insoluble [2][4]

PBS (pH 7.2) Insoluble [4]

Experimental Protocols
Preparation of BO-264 Stock Solution (10 mM)

Weigh out the required amount of BO-264 powder (Molecular Weight: 353.38 g/mol ).[2]

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

Vortex or sonicate briefly until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

Store the aliquots at -20°C for up to 3 months or -80°C for up to 6 months.[1][7]

In Vivo Formulation (for Oral Administration)
Formulation 1: PEG300/Tween80/ddH2O[2]

Start with a clarified stock solution of BO-264 in DMSO (e.g., 71 mg/mL).

For a 1 mL final volume, add 50 µL of the DMSO stock solution to 400 µL of PEG300.

Mix until the solution is clear.
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Add 50 µL of Tween80 to the mixture and mix until clear.

Add 500 µL of ddH2O to bring the final volume to 1 mL.

This mixed solution should be used immediately for optimal results.[2]

Formulation 2: Corn Oil[2]

Start with a clarified stock solution of BO-264 in DMSO (e.g., 71 mg/mL).

For a 1 mL final volume, add 50 µL of the DMSO stock solution to 950 µL of corn oil.

Mix thoroughly until a uniform suspension is achieved.

This mixed solution should be used immediately for optimal results.[2]
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Caption: Troubleshooting workflow for preparing BO-264 solutions.
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Caption: Workflow for preparing BO-264 for in vivo oral administration.
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Cellular Effects of BO-264
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Caption: Simplified signaling pathway of BO-264's anti-cancer activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [BO-264 solubility issues and solutions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15568257#bo-
264-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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